Cas no 28691-50-1 (6-nitro-1,2-benzoxazole-3-carboxylic Acid)
6-Nitro-1,2-benzoxazole-3-carboxylic acid is a nitro-substituted benzoxazole derivative with a carboxylic acid functional group at the 3-position. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a building block for heterocyclic compounds. The nitro group enhances electrophilic properties, facilitating further functionalization, while the carboxylic acid moiety allows for derivatization via esterification, amidation, or other coupling reactions. Its structural features make it useful in the development of agrochemicals, dyes, and bioactive molecules. The compound is typically handled under controlled conditions due to its potential sensitivity to heat and strong oxidizing agents.
28691-50-1 structure
Product Name:6-nitro-1,2-benzoxazole-3-carboxylic Acid
6-nitro-1,2-benzoxazole-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazole-3-carboxylicacid, 6-nitro-
- 6-nitro-1,2-benzoxazole-3-carboxylic acid
- 3-carboxy-6-nitro-1,2-benzisoxazole
- 6-nitro-1,2-benzoxazole-3-carboxylato
- 6-nitrobenzisoxazole-3-carboxylic acid
- BEN176
- 1,2-Benzisoxazole-3-carboxylic acid, 6-nitro-
- 1,2-Benzisoxazole-3-carboxylic acid,6-nitro-
- DTXSID00275413
- 2G-311S
- 6-nitrobenzo[d]isoxazole-3-carboxylicAcid
- 6-nitrobenzo[d]isoxazole-3-carboxylic Acid
- 1,2-Benzisoxazole-3-carboxylicacid,6-nitro-
- 28691-50-1
- N-PROPYLZINCBROMIDE
- D76377
- SCHEMBL492850
- 6-nitro-1, 2-benzoxazole-3-carboxylic acid
- CS-0103848
- FT-0734957
- AKOS023562822
- DB-050299
- 6-nitro-1,2-benzoxazole-3-carboxylic Acid
-
- Inchi： 1S/C8H4N2O5/c11-8(12)7-5-2-1-4(10(13)14)3-6(5)15-9-7/h1-3H,(H,11,12)
- InChI Key： ZLEFVQVMLIQEOU-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=CC=2C(C(=O)O)=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 208.01200
- Monoisotopic Mass: 208.01202123g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 109.15000
- LogP: 1.95740
6-nitro-1,2-benzoxazole-3-carboxylic Acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-nitro-1,2-benzoxazole-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N498230-1mg |
6-nitro-1,2-benzoxazole-3-carboxylic Acid |
28691-50-1 | 1mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N498230-2mg |
6-nitro-1,2-benzoxazole-3-carboxylic Acid |
28691-50-1 | 2mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N498230-10mg |
6-nitro-1,2-benzoxazole-3-carboxylic Acid |
28691-50-1 | 10mg |
$ 135.00 | 2022-06-03 | ||
| Chemenu | CM539020-1g |
6-Nitrobenzo[d]isoxazole-3-carboxylic acid |
28691-50-1 | 95%+ | 1g |
$829 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1174488-1g |
6-Nitrobenzo[d]isoxazole-3-carboxylic acid |
28691-50-1 | 97% | 1g |
￥19110.00 | 2024-05-20 | |
| A2B Chem LLC | AB34732-1mg |
6-Nitrobenzo[d]isoxazole-3-carboxylic acid |
28691-50-1 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AB34732-5mg |
6-Nitrobenzo[d]isoxazole-3-carboxylic acid |
28691-50-1 | >95% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AB34732-10mg |
6-Nitrobenzo[d]isoxazole-3-carboxylic acid |
28691-50-1 | >95% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AB34732-1g |
6-Nitrobenzo[d]isoxazole-3-carboxylic acid |
28691-50-1 | >95% | 1g |
$931.00 | 2024-04-20 |
6-nitro-1,2-benzoxazole-3-carboxylic Acid Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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